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Compound of Interest

Compound Name: RY785

Cat. No.: B593673

This document provides essential safety and logistical information for the proper handling and
disposal of RY785, a potent and selective voltage-gated potassium (Kv2) channel inhibitor. The
following procedures are designed to ensure the safety of laboratory personnel and compliance
with standard regulations.

Key Properties of RY785

The following table summarizes the key quantitative and identifying information for RY785.

Property Value

CAS Number 1393748-80-5
Molecular Formula C21H20N402S
Molecular Weight 392.47 g/mol

Purity 97.01%

ICso for Kv2.2 0.05 uM

-80°C for 6 months; -20°C for 1 month (protect

Storage (In solvent) ¢ light)
rom lig

Disposal Procedures for RY785
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According to the Safety Data Sheet (SDS) provided by the manufacturer, RY785 is not
classified as a hazardous substance or mixture[1]. However, it is imperative to adhere to all
local, state, and federal regulations for chemical waste disposal.

Step-by-Step Disposal Guidance:

o Consult Local Regulations: Before disposal, consult your institution's Environmental Health
and Safety (EHS) department or equivalent authority to ensure compliance with local and
national regulations[?2].

» Original Container: Whenever possible, leave the chemical in its original container. This
ensures that the waste is clearly identified.

o Labeling: Ensure the container is clearly labeled with the chemical name "RY785" and any
other identifiers required by your institution.

e Segregation: Do not mix RY785 waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.

o Collection: Store the waste container in a designated, secure area until it is collected by a
certified chemical waste disposal service.

Experimental Protocol: Inhibition of Kv2.1 Channels

The following is a generalized protocol for studying the inhibitory effects of RY785 on Kv2.1
channels, based on published research.

Objective: To measure the use-dependent inhibition of Kv2.1 potassium channels by RY785 in
a whole-cell voltage-clamp experiment.

Materials:
e Cells expressing Kv2.1 channels (e.g., CHO-K1 cells)
e RY785 stock solution (e.g., 10 mM in DMSO)

e Vehicle (DMSO)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-114608/RY785-SDS-MedChemExpress.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o External and internal solutions for patch-clamp recording

» Voltage-clamp amplifier and data acquisition system

Methodology:

o Prepare a working solution of RY785 (e.g., 1 uM) in the external recording solution.
» Establish a whole-cell patch-clamp recording from a Kv2.1-expressing cell.

e Record baseline Kv2.1 currents using a voltage protocol that involves a holding potential of
-100 mV and depolarizing steps to +40 mV.

o Perfuse the cell with the vehicle solution and record currents to establish a control.
e Apply the 1 uM RY785 solution to the cell.

o Continuously monitor the Kv2.1 current during repeated depolarizing voltage steps to
observe the progressive, use-dependent block of the channel.

e Analyze the rate and extent of current inhibition to determine the kinetics of RY785 action.

Visualizations

The following diagrams illustrate the general workflow for chemical waste disposal and the
mechanism of action for RY785.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/product/b593673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

General Chemical Waste Disposal Workflow
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Caption: General workflow for laboratory chemical waste disposal.
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RY785 Mechanism of Action on Kv2.1 Channel
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Caption: Mechanism of use-dependent inhibition of Kv2.1 by RY785.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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